Cas no 401794-91-0 (1-(3-Chlorophenyl)piperazine-2,3-dione)

1-(3-Chlorophenyl)piperazine-2,3-dione structure
401794-91-0 structure
Product Name:1-(3-Chlorophenyl)piperazine-2,3-dione
CAS No:401794-91-0
MF:C10H9ClN2O2
MW:224.643661260605
CID:2825936
PubChem ID:54459842
Update Time:2025-04-21

1-(3-Chlorophenyl)piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • DTXSID00711487
    • 1-(3-Chlorophenyl)piperazine-2,3-dione
    • 401794-91-0
    • Inchi: 1S/C10H9ClN2O2/c11-7-2-1-3-8(6-7)13-5-4-12-9(14)10(13)15/h1-3,6H,4-5H2,(H,12,14)
    • InChI Key: XAVSJMKEALZRGC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C(C(NCC1)=O)=O

Computed Properties

  • Exact Mass: 224.0352552Da
  • Monoisotopic Mass: 224.0352552Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.4Ų
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